Cas no 2228749-19-5 (5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine)
5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine
- EN300-1946854
- 2228749-19-5
- 5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine
-
- Inchi: 1S/C10H6F4N2O/c11-5-1-2-7(10(12,13)14)6(3-5)9-8(15)4-16-17-9/h1-4H,15H2
- InChI Key: CJEQOSJQJHZPHI-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1C1=C(C=NO1)N)F)(F)F
Computed Properties
- Exact Mass: 246.04162547g/mol
- Monoisotopic Mass: 246.04162547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52Ų
5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1946854-0.05g |
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine |
2228749-19-5 | 0.05g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1946854-0.1g |
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine |
2228749-19-5 | 0.1g |
$1207.0 | 2023-09-17 | ||
| Enamine | EN300-1946854-0.25g |
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine |
2228749-19-5 | 0.25g |
$1262.0 | 2023-09-17 | ||
| Enamine | EN300-1946854-0.5g |
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine |
2228749-19-5 | 0.5g |
$1316.0 | 2023-09-17 | ||
| Enamine | EN300-1946854-1.0g |
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine |
2228749-19-5 | 1g |
$1371.0 | 2023-06-01 | ||
| Enamine | EN300-1946854-2.5g |
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine |
2228749-19-5 | 2.5g |
$2688.0 | 2023-09-17 | ||
| Enamine | EN300-1946854-5.0g |
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine |
2228749-19-5 | 5g |
$3977.0 | 2023-06-01 | ||
| Enamine | EN300-1946854-10.0g |
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine |
2228749-19-5 | 10g |
$5897.0 | 2023-06-01 | ||
| Enamine | EN300-1946854-1g |
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine |
2228749-19-5 | 1g |
$1371.0 | 2023-09-17 | ||
| Enamine | EN300-1946854-5g |
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine |
2228749-19-5 | 5g |
$3977.0 | 2023-09-17 |
5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine
Introduction to 5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine (CAS No. 2228749-19-5)
The compound 5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine (CAS No. 2228749-19-5) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and development of novel bioactive molecules. This heterocyclic amine derivative combines a fluoro-substituted phenyl ring with an oxazole core, creating a structure that exhibits remarkable potential in drug discovery and therapeutic applications.
Structurally, the presence of both fluoro and trifluoromethyl groups on the aromatic ring introduces unique electronic and steric properties, which are highly valued in medicinal chemistry. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, enhances the compound's pharmacokinetic profile. Meanwhile, the trifluoromethyl group contributes to lipophilicity and resistance to enzymatic degradation, making it an attractive feature for drug candidates targeting various biological pathways.
In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. The oxazole ring in this compound serves as a privileged scaffold, capable of interacting with multiple biological targets. Specifically, studies have shown that oxazole-containing molecules exhibit promising properties in antimicrobial, anti-inflammatory, and anticancer applications. The amine functionality at the 4-position of the oxazole ring further expands the compound's potential by allowing for further derivatization and optimization.
One of the most compelling aspects of 5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine is its potential as a lead compound for small-molecule drug development. Its unique structural features make it a versatile platform for exploring new therapeutic strategies. For instance, recent research has highlighted its inhibitory activity against certain kinases and enzymes implicated in chronic diseases. By leveraging computational modeling and high-throughput screening techniques, researchers have identified derivatives of this compound that show enhanced potency and selectivity.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired framework efficiently. These synthetic approaches not only demonstrate the compound's feasibility but also highlight the growing sophistication of modern pharmaceutical synthesis.
From a pharmacological perspective, the combination of fluoro, trifluoromethyl, and oxazole moieties in this molecule suggests multiple mechanisms of action. Preliminary studies indicate that it may interfere with key signaling pathways by binding to specific protein targets. This dual-targeting capability is particularly advantageous in developing drugs that require synergistic effects or reduced side effects compared to single-target inhibitors.
The compound's potential extends beyond its primary biological activities. Its structural motifs are reminiscent of established drug molecules, suggesting that it could serve as a template for generating novel analogs with improved pharmacological profiles. Furthermore, its stability under various conditions makes it suitable for formulation into diverse dosage forms, including oral tablets and injectable solutions.
In conclusion,5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine (CAS No. 2228749-19-5) is a structurally intriguing and biologically promising compound with significant implications for pharmaceutical research. Its unique combination of functional groups positions it as a valuable asset in the quest for new therapeutics targeting complex diseases. As research continues to uncover its full potential, this molecule is poised to play a crucial role in advancing drug discovery efforts worldwide.
2228749-19-5 (5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)